(E)-2-amino-N-(sec-butyl)-1-((3,4-dihydroxybenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
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Description
(E)-2-amino-N-(sec-butyl)-1-((3,4-dihydroxybenzylidene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C22H22N6O3 and its molecular weight is 418.457. The purity is usually 95%.
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Scientific Research Applications
Sustainable Synthesis of Quinolines and Pyrimidines
This research illustrates the synthesis of quinolines and pyrimidines, including compounds structurally similar to the specified chemical, using environmentally benign methods. The study emphasizes high atom efficiency and the selective formation of C-C and C-N bonds, highlighting the compound's potential in sustainable chemical synthesis (Mastalir et al., 2016).
Synthesis of Pyrrolo[3,4-b]pyrrole-fused Quinolines
This study presents a novel method for synthesizing hexahydropyrrolo[3,4-b]pyrrole-fused quinolines, showcasing the versatility of the compound in creating complex heterocyclic structures, potentially useful in pharmaceutical research (Lin et al., 2020).
Anticancer and Anti-inflammatory Properties
Research on pyrrolizine-5-carboxamides indicates that derivatives of the compound under study may have significant anti-inflammatory and anticancer activities. The study suggests that the type of substituents on phenyl rings greatly influences these activities, highlighting the compound's potential in developing new cancer and inflammation treatments (Gouda et al., 2018).
Applications in Polymer Science
The compound's structural analogs are used in the synthesis of new polyamides, as shown in a study that synthesized polyamides containing the quinoxaline moiety. These polymers exhibit excellent thermal stability, suggesting the potential use of the compound in high-performance materials (Patil et al., 2011).
Application in Metabolic Activation Studies
Research involving carcinogenic heterocyclic aromatic amines, structurally related to the compound, explores metabolic activation processes. This study offers insights into the metabolic pathways and reactivity of similar compounds, which can be crucial in understanding their biological interactions (Turesky et al., 1991).
Properties
IUPAC Name |
2-amino-N-butan-2-yl-1-[(E)-(3,4-dihydroxyphenyl)methylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O3/c1-3-12(2)25-22(31)18-19-21(27-15-7-5-4-6-14(15)26-19)28(20(18)23)24-11-13-8-9-16(29)17(30)10-13/h4-12,29-30H,3,23H2,1-2H3,(H,25,31)/b24-11+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CECFWWMKOHHHLG-BHGWPJFGSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)N=CC4=CC(=C(C=C4)O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(C)NC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)/N=C/C4=CC(=C(C=C4)O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.